Cas no 58030-63-0 (1-(4-chlorophenyl)-3-(1-methyl-4-oxo-4,5-dihydro-1H-imidazol-2-yl)urea)

• Product Name: 1-(4-chlorophenyl)-3-(1-methyl-4-oxo-4,5-dihydro-1H-imidazol-2-yl)urea
• CAS No: 58030-63-0
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• MDL: MFCD09290284
• CID: 343377
• PubChem ID: 135706322
• Update Time: 2025-11-01

1-(4-chlorophenyl)-3-(1-methyl-4-oxo-4,5-dihydro-1H-imidazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(4-chlorophenyl)-N'-(4,5-dihydro-1-methyl-4-oxo-1H-imidazol-2-yl)-
• 1-(4-chlorophenyl)-3-(1-methyl-4-oxo-4,5-dihydro-1H-imidazol-2-yl)urea
• AKOS024300878
• starbld0024287
• 58030-63-0
• (3E)-1-(4-chlorophenyl)-3-(1-methyl-4-oxoimidazolidin-2-ylidene)urea
• STL489058

• MDL： MFCD09290284
• Inchi： 1S/C11H11ClN4O2/c1-16-6-9(17)14-10(16)15-11(18)13-8-4-2-7(12)3-5-8/h2-5H,6H2,1H3,(H2,13,14,15,17,18)
• InChI Key： RLMQUNASFASQQF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(/N=C1\NC(CN\1C)=O)=O

Computed Properties

• Exact Mass: 266.05723
• Monoisotopic Mass: 266.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-chlorophenyl)-3-(1-methyl-4-oxo-4,5-dihydro-1H-imidazol-2-yl)urea

Exploring the Chemical Properties and Applications of 1-(4-Chlorophenyl)-3-(1-Methyl-4-Oxo-4,5-Dihydro-1H-imidazol-2-Yl)Urea (CAS No. 58030-63-0)

The compound 1-(4-chlorophenyl)-3-(1-methyl-4-oxyo^?-4,5-dihydroimidazolium, with the CAS registry number 58030–63–0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This urea derivative exhibits a unique combination of structural features that make it a promising candidate for various applications, particularly in drug discovery and material science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

Structurally, this compound consists of a urea moiety linked to a substituted phenyl group and an imidazole derivative. The presence of the chlorophenyl group introduces electronic and steric effects that influence its reactivity and selectivity in chemical reactions. The imidazole ring, on the other hand, contributes to hydrogen bonding capabilities and aromaticity, which are crucial for its interactions with biological systems. These structural attributes have been leveraged in recent studies to design novel bioactive molecules with improved pharmacokinetic profiles.

One of the most notable aspects of this compound is its versatility in synthetic chemistry. Researchers have employed it as an intermediate in the synthesis of complex heterocyclic compounds, which are valuable in medicinal chemistry. For instance, recent work has demonstrated its utility in constructing multi-ring systems with potential anti-cancer properties. Additionally, its ability to participate in various coupling reactions has made it a valuable building block for constructing bioactive agents targeting specific molecular pathways.

In terms of biological activity, this compound has shown promise as an inhibitor of certain enzymes involved in disease pathways. For example, studies have highlighted its potential as an anti-inflammatory agent by modulating key inflammatory mediators. Furthermore, its ability to interact with cellular receptors suggests applications in the development of treatments for neurodegenerative diseases. These findings underscore the importance of continued research into its mechanism of action and efficacy.

The synthesis of 1-(4-chlorophenyl)-3-(1-methylimidazolium derivatives has also seen significant improvements due to advancements in catalytic methods and green chemistry practices. Modern techniques such as microwave-assisted synthesis and continuous flow reactors have enabled more efficient and environmentally friendly production processes. These developments not only enhance scalability but also reduce costs, making this compound more accessible for large-scale applications.

From a materials science perspective, this compound's unique electronic properties make it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic semiconductors and photovoltaic devices. Recent breakthroughs in this area have demonstrated improved device performance when incorporating this compound into conjugated systems.

In conclusion, the compound with CAS No. 58030–63–0, or 1-(4-chlorophenyl)-3-(1-methylimidazolium, represents a versatile platform for exploring new chemical entities with diverse applications. Its structural features, combined with recent advancements in synthetic methodologies and biological studies, position it as a key player in future research endeavors across multiple disciplines.